Cas no 1179452-11-9 (1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride)

• Product Name: 1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride
• CAS No: 1179452-11-9
• MF: C₂₁H₂₆ClF₃N₂O₃
• MW: 446.890955448151
• CID: 5782809
• Update Time: 2025-06-12

1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-[(4-methoxyphenoxy)methyl]-4-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

• Inchi： 1S/C21H25F3N2O3.ClH/c1-28-19-5-7-20(8-6-19)29-15-18(27)14-25-9-11-26(12-10-25)17-4-2-3-16(13-17)21(22,23)24;/h2-8,13,18,27H,9-12,14-15H2,1H3;1H
• InChI Key： HNADSGYFMPDSCB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2CCN(CC(O)COC3C=CC(OC)=CC=3)CC2)=C1)(F)(F)F.Cl

Additional information on 1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

Introduction to 1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride (CAS No. 1179452-11-9)

1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride, identified by its CAS number 1179452-11-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

The structural composition of this compound includes a 4-methoxyphenoxy group linked to a propan-2-ol moiety, which is further substituted with a 4-[3-(trifluoromethyl)phenyl]piperazine moiety. The presence of the trifluoromethyl group introduces electronic and steric effects that can influence the compound's pharmacokinetic and pharmacodynamic properties. Such structural features are often exploited in medicinal chemistry to modulate receptor binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with greater precision. The 4-methoxyphenoxy and piperazine groups are known to interact favorably with certain enzymes and receptors, suggesting potential therapeutic applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The trifluoromethyl group, in particular, is frequently incorporated into drug molecules to enhance metabolic stability and binding affinity.

In the context of CNS drug development, the piperazine moiety is a common pharmacophore found in many psychotropic and neuroactive compounds. Its ability to modulate neurotransmitter systems makes it a promising scaffold for designing novel therapeutics. The combination of the 4-methoxyphenoxy group, which may contribute to membrane permeability and metabolic profiles, with the piperazine component, creates a versatile structure for further derivatization.

Current research in medicinal chemistry emphasizes the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The hydrochloride salt form of 1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol addresses solubility concerns, facilitating its use in formulation development. This compound has been studied in vitro for its potential interactions with target proteins, including enzymes and receptors implicated in various diseases.

The trifluoromethyl substituent is particularly noteworthy for its ability to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. This feature has been leveraged in the design of numerous successful drugs across different therapeutic categories. In combination with the other structural elements present in this molecule, it offers a compelling rationale for further exploration.

Preclinical studies have begun to explore the pharmacological profile of this compound, focusing on its efficacy and safety profiles. Initial findings suggest that it may exhibit desirable pharmacokinetic properties, including moderate oral bioavailability and reasonable tissue distribution. These characteristics are critical for evaluating its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to improve efficiency and scalability. The introduction of the trifluoromethyl group is particularly challenging but can be achieved through selective fluorination reactions or metal-catalyzed cross-coupling processes.

In conclusion,1-(4-methoxyphenoxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride represents a promising candidate for therapeutic development due to its unique structural features and favorable pharmacokinetic properties. Ongoing research aims to elucidate its mechanism of action and evaluate its potential in treating various medical conditions. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in advancing pharmaceutical innovation.